Cas no 2168284-28-2 (2-Acetamido-2-(oxan-4-yl)propanoic acid)

• Product Name: 2-Acetamido-2-(oxan-4-yl)propanoic acid
• CAS No: 2168284-28-2
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5998583
• PubChem ID: 165937664
• Update Time: 2025-05-22

2-Acetamido-2-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5422194
• 2168284-28-2
• 2-acetamido-2-(oxan-4-yl)propanoic acid
• 2-Acetamido-2-(oxan-4-yl)propanoic acid

• Inchi： 1S/C10H17NO4/c1-7(12)11-10(2,9(13)14)8-3-5-15-6-4-8/h8H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： WGDKPYXJAKMMMI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)O)(C)NC(C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Acetamido-2-(oxan-4-yl)propanoic acid

Recent Advances in the Study of 2-Acetamido-2-(oxan-4-yl)propanoic acid (CAS: 2168284-28-2)

In recent years, the compound 2-Acetamido-2-(oxan-4-yl)propanoic acid (CAS: 2168284-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-Acetamido-2-(oxan-4-yl)propanoic acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and conformational dynamics. These structural insights are crucial for understanding its interactions with biological targets, which include enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the most notable findings is the compound's inhibitory activity against specific enzymes involved in glycosylation pathways. Glycosylation plays a pivotal role in cellular communication and immune response, and dysregulation of this process is associated with various diseases. Preliminary in vitro studies have demonstrated that 2-Acetamido-2-(oxan-4-yl)propanoic acid can modulate these pathways, suggesting its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.

In addition to its enzymatic inhibition, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution properties, with minimal off-target effects. These findings are encouraging for further development, although additional preclinical and clinical trials are necessary to fully assess its safety and efficacy in humans.

Another area of investigation has been the synthesis and optimization of 2-Acetamido-2-(oxan-4-yl)propanoic acid derivatives. By modifying specific functional groups, researchers aim to enhance its bioactivity and reduce potential toxicity. Several novel analogs have been synthesized, and their biological activities are currently under evaluation. These efforts highlight the compound's versatility and the potential for developing next-generation therapeutics based on its scaffold.

Despite these advancements, challenges remain in the translation of these findings into clinical applications. Issues such as scalability of synthesis, stability under physiological conditions, and precise targeting of biological pathways need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, 2-Acetamido-2-(oxan-4-yl)propanoic acid (CAS: 2168284-28-2) represents a compelling area of research with significant therapeutic potential. Ongoing studies continue to uncover its multifaceted roles in biological systems, paving the way for innovative treatments in the fields of oncology, immunology, and metabolic diseases. The integration of structural biology, medicinal chemistry, and pharmacology will be key to unlocking its full potential and bringing it closer to clinical application.